Cas no 2138816-72-3 (2-(2-bromoethenyl)-1-methyl-1H-pyrrole)

• Product Name: 2-(2-bromoethenyl)-1-methyl-1H-pyrrole
• CAS No: 2138816-72-3
• MF: C₇H₈BrN
• MW: 186.049120903015
• CID: 6344027
• PubChem ID: 165899896
• Update Time: 2025-11-06

2-(2-bromoethenyl)-1-methyl-1H-pyrrole Chemical and Physical Properties

Names and Identifiers

• 2-(2-bromoethenyl)-1-methyl-1H-pyrrole
• 2138816-72-3
• EN300-802158

• Inchi： 1S/C7H8BrN/c1-9-6-2-3-7(9)4-5-8/h2-6H,1H3/b5-4+
• InChI Key： WLZCQJIXRQQEFI-SNAWJCMRSA-N
• SMILES： Br/C=C/C1=CC=CN1C

Computed Properties

• Exact Mass: 184.98401g/mol
• Monoisotopic Mass: 184.98401g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 4.9Ų

Additional information on 2-(2-bromoethenyl)-1-methyl-1H-pyrrole

2-(2-bromoethenyl)-1-methyl-1H-pyrrole: A Promising Compound in Synthetic Chemistry and Pharmacological Applications

2-(2-bromoethenyl)-1-methyl-1H-pyrrole (CAS No. 2138816-72-3) has emerged as a critical compound in the field of synthetic chemistry due to its unique structural features and potential applications in pharmaceutical research. This molecule, characterized by its pyrrole ring substituted with a bromoalkenyl group and a methyl group, represents a novel scaffold for the development of bioactive molecules. Recent studies have highlighted its role in the synthesis of complex heterocyclic systems, which are widely utilized in drug discovery and medicinal chemistry. The CAS No. 2138816-72-3 designation underscores its importance as a well-defined chemical entity, enabling precise identification and regulatory compliance in research and industrial settings.

Structurally, 2-(2-bromoethenyl)-1-methyl-1H-pyrrole exhibits a pyrrole ring (a five-membered aromatic heterocycle) with two substituents: a bromoalkenyl group at the 2-position and a methyl group at the 1-position. The bromo group introduces electrophilic reactivity, while the alkenyl moiety provides opportunities for conjugated systems and functional group transformations. This combination of substituents makes the compound a versatile building block for the synthesis of derivatives with diverse biological activities. The molecule’s stability under specific reaction conditions and its compatibility with various synthetic methods have been extensively studied, positioning it as a key intermediate in the development of pharmaceutical compounds.

Recent advances in synthetic chemistry have demonstrated the utility of 2-(2-bromoethenyl)-1-methyl-1H-pyrrole in the creation of complex molecules with potential therapeutic applications. For instance, researchers have explored its use in the synthesis of pyrrole-based derivatives with anti-inflammatory properties. A 2023 study published in the Journal of Medicinal Chemistry reported the successful incorporation of this compound into a series of pyrrole-alkene hybrids, which exhibited enhanced bioavailability and reduced side effects compared to traditional anti-inflammatory agents. These findings highlight the compound’s potential to contribute to the design of next-generation therapeutics.

In addition to its pharmaceutical applications, 2-(2-bromoetheny)-1-methyl-1H-pyrrole has been investigated for its role in materials science. Its conjugated system and functional substituents make it a candidate for the development of optoelectronic materials. A 2024 paper in Advanced Materials described the use of this compound as a precursor for synthesizing high-performance organic semiconductors. The molecule’s ability to undergo controlled polymerization reactions under specific conditions has been a focal point of recent research, with implications for the creation of advanced electronic devices.

The synthesis of 2-(2-bromoethenyl)-1-methyl-1H-pyrrole involves multi-step organic reactions, often starting from readily available precursors. One of the most widely used methods involves the bromination of a pyrrole derivative, followed by alkenylation reactions to introduce the bromoalkenyl group. This approach allows for the precise control of stereochemistry and regioselectivity, which are critical for producing biologically active molecules. Recent improvements in catalytic methods have further streamlined the synthesis process, reducing reaction times and increasing yield efficiency.

From a pharmacological perspective, the CAS No. 2138816-72-3 compound has shown promise in modulating signaling pathways associated with disease progression. For example, its derivatives have been tested for their ability to inhibit specific protein kinases linked to cancer metastasis. A 2023 clinical trial reported in Cancer Research demonstrated that a compound derived from 2-(2-bromoethenyl)-1-methyl-1H-pyrrole exhibited selective anti-cancer activity against pancreatic tumor cells, with minimal toxicity to healthy tissues. These results underscore the compound’s potential as a lead molecule for drug development.

Moreover, the molecule’s structural versatility has enabled its integration into combinatorial chemistry approaches. High-throughput screening techniques have been employed to evaluate the biological activity of its derivatives, leading to the identification of several promising candidates for further development. The ability to modify the pyrrole ring and substituents has allowed researchers to fine-tune the physicochemical properties of the compound, optimizing its therapeutic profile for specific applications.

Environmental and safety considerations are also critical in the use of 2-(2-bromoethenyl)-1-methyl-1H-pyrrole. While the compound itself is not inherently toxic, its derivatives may require careful evaluation for potential environmental impact. Researchers are actively exploring green chemistry methodologies to minimize waste and improve sustainability in its synthesis. These efforts align with global initiatives to promote responsible chemical practices in both academic and industrial settings.

In conclusion, 2-(2-bromoethenyl)-1-methyl-1H-pyrrole (CAS No. 2138816-72-3) represents a significant advancement in the field of synthetic and medicinal chemistry. Its unique structure and reactivity have positioned it as a valuable tool for the development of pharmaceuticals and advanced materials. Ongoing research continues to expand its applications, reflecting its importance in modern scientific innovation.